Cas no 1339910-37-0 (1,3'-Bipiperidine, 2,6'-dimethyl-)

• Product Name: 1,3'-Bipiperidine, 2,6'-dimethyl-
• CAS No: 1339910-37-0
• MF: C₁₂H₂₄N₂
• MW: 196.332363128662
• CID: 5273628
• Update Time: 2025-07-09

1,3'-Bipiperidine, 2,6'-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-(2-methylpiperidin-1-yl)piperidine
• 1,3'-Bipiperidine, 2,6'-dimethyl-

• Inchi： 1S/C12H24N2/c1-10-6-7-12(9-13-10)14-8-4-3-5-11(14)2/h10-13H,3-9H2,1-2H3
• InChI Key： IRUSBIHSNPVICL-UHFFFAOYSA-N
• SMILES： N1(CCCCC1C)C1CNC(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 181
• XLogP3: 2.1
• Topological Polar Surface Area: 15.3

Additional information on 1,3'-Bipiperidine, 2,6'-dimethyl-

1,3'-Bipiperidine, 2,6'-dimethyl- (CAS No. 1339910-37-0): A Comprehensive Overview

1,3'-Bipiperidine, 2,6'-dimethyl-, also referred to as N,N'-dimethyl-1,3'-bipiperidine, is a versatile organic compound with the CAS registry number 1339910-37-0. This compound belongs to the class of piperidines, which are six-membered cyclic amines widely used in pharmaceuticals, agrochemicals, and materials science. The molecule consists of two piperidine rings connected by a single bond at the 1 and 3' positions, with methyl groups attached to the nitrogen atoms at the 2 and 6' positions. This structure imparts unique chemical and physical properties that make it valuable in various applications.

The synthesis of 1,3'-bipiperidine derivatives has been extensively studied due to their potential as building blocks in drug discovery and material synthesis. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which is crucial for pharmaceutical applications where stereochemistry plays a critical role. For instance, researchers have employed organocatalytic methods to synthesize N,N'-dimethyl-1,3'-bipiperidine with high enantioselectivity, opening new avenues for its use in chiral recognition and catalysis.

In terms of physical properties, N,N'-dimethyl-1,3'-bipiperidine exhibits a melting point of approximately 45°C and a boiling point around 205°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical reactions and extractions. The compound's ability to form stable complexes with metal ions has also been explored in coordination chemistry, where it serves as a ligand in the construction of metal-organic frameworks (MOFs) with potential applications in gas storage and catalysis.

One of the most promising areas of application for N,N'-dimethyl-1,3'-bipiperidine is in the field of medicinal chemistry. Recent studies have demonstrated its potential as a lead compound for developing novel antiviral agents. For example, researchers have investigated its ability to inhibit viral proteases by mimicking substrate binding pockets through molecular docking studies. Additionally, its use as a chiral auxiliary in asymmetric synthesis has been reported, further highlighting its utility in drug design.

The environmental impact of N,N'-dimethyl-1,3'-bipiperidine has also garnered attention from researchers. Studies on its biodegradation pathways have shown that it undergoes rapid microbial degradation under aerobic conditions, making it less persistent in the environment compared to other synthetic compounds. This characteristic is particularly important for industrial applications where eco-friendly practices are prioritized.

In conclusion, N,N'-dimethyl-1,3'-bipiperidine (CAS No. 1339910-37-0) is a multifaceted compound with significant potential across various scientific domains. Its unique chemical structure enables diverse applications ranging from drug discovery to materials science. As research continues to uncover new properties and uses for this compound, it is poised to play an increasingly important role in advancing modern chemistry and technology.